Cas no 1190440-62-0 (2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile)

2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a heterocyclic compound featuring a fused naphthyridine core with a carbonyl group at the 2-position and a nitrile substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry, making it valuable for designing bioactive molecules. The electron-withdrawing nitrile group further facilitates functionalization via nucleophilic addition or cyclization reactions. The compound’s stability under standard conditions ensures reliable handling and storage, while its high purity (>95%) supports reproducible results in complex syntheses. Suitable for use in small-molecule drug discovery and catalyst development.

2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile structure

1190440-62-0 structure

Product Name:2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

CAS No:1190440-62-0

MF:C₉H₉N₃O

MW:175.187261343002

MDL:MFCD19689752

CID:1101150

PubChem ID:58155414

Update Time:2025-06-07

2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1,2,5,6,7,8-hexahydro-2-oxo-1,6-Naphthyridine-3-carbonitrile
- 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile
- AKOS022709711
- 1190440-62-0
- 2-oxo-5,6,7,8-tetrahydro-1H-1,6-naphthyridine-3-carbonitrile
- DB-347275
- G58936
- SCHEMBL987318
- CS-0080604
- GSVRQIWIPOMDRZ-UHFFFAOYSA-N
- EN300-242589
- MDL： MFCD19689752
- Inchi： 1S/C9H9N3O/c10-4-6-3-7-5-11-2-1-8(7)12-9(6)13/h3,11H,1-2,5H2,(H,12,13)
- InChI Key： GSVRQIWIPOMDRZ-UHFFFAOYSA-N
- SMILES： O=C1C(C#N)=CC2CNCCC=2N1

Computed Properties

Exact Mass: 175.074561919g/mol
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 64.9Å²

2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM556418-1g	2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%+	1g	$756	2022-09-04
Chemenu	CM556418-5g	2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%+	5g	$2190	2022-09-04
Enamine	EN300-242589-0.05g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	0.05g	$94.0	2024-06-19
Enamine	EN300-242589-0.1g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	0.1g	$142.0	2024-06-19
Enamine	EN300-242589-0.25g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	0.25g	$202.0	2024-06-19
Enamine	EN300-242589-0.5g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	0.5g	$318.0	2024-06-19
Enamine	EN300-242589-1.0g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	1.0g	$407.0	2024-06-19
Enamine	EN300-242589-2.5g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	2.5g	$691.0	2024-06-19
Enamine	EN300-242589-5.0g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	5.0g	$1162.0	2024-06-19
Enamine	EN300-242589-10.0g	2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile	1190440-62-0	95%	10.0g	$2106.0	2024-06-19